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Compound of Interest

(1,5-Dimethyl-1H-pyrazol-4-
Compound Name:
yl)boronic acid

Cat. No.: B598033

An In-depth Technical Guide to (1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid: Properties,
Synthesis, and Applications

Introduction

(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid is a heterocyclic organic compound of significant
interest to researchers in medicinal chemistry and materials science. The pyrazole ring is a key
structural motif found in numerous biologically active molecules and approved pharmaceuticals,
valued for its metabolic stability and ability to participate in specific binding interactions.[1][2]
The boronic acid functional group makes this compound a versatile building block, particularly
in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling, which is a
cornerstone of modern organic synthesis for forming carbon-carbon bonds.[3][4] This guide
provides a detailed overview of the molecular characteristics, experimental protocols, and key
applications of (1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid for professionals in drug
development and scientific research.

Core Compound Properties and Data

The fundamental properties of (1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid are summarized
below. The molecular weight is derived from its chemical formula by summing the atomic
weights of its constituent atoms (Carbon: 12.011 u, Hydrogen: 1.008 u, Boron: 10.81 u,
Nitrogen: 14.007 u, Oxygen: 15.999 u).
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Property Value

Molecular Formula C5H9BN202

Molecular Weight 139.95 g/mol

CAS Number 1204333-57-2

Physical Form Solid

IUPAC Name (1,5-dimethyl-1H-pyrazol-4-yl)boronic acid

1S/C5HIBN202/c1-4-5(6(9)10)3-7-8(4)2/h3,9-
10H,1-2H3

InChl

InChlKey NAYVNBPKYJFKQA-UHFFFAOYSA-N

Applications in Organic Synthesis: The Suzuki-
Miyaura Coupling

The primary application of pyrazole boronic acids is in the Suzuki-Miyaura cross-coupling
reaction.[3][4] This reaction facilitates the formation of a C-C bond between the pyrazole ring
and an aryl or vinyl halide, providing a highly efficient route to complex molecular architectures.
[3] The versatility and functional group tolerance of this reaction make it an invaluable tool in
the synthesis of novel drug candidates and advanced materials.[3][5]

Below is a diagram illustrating the catalytic cycle of the Suzuki-Miyaura reaction, a fundamental
process where (1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid serves as a key reagent.
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Catalytic Cycle of Suzuki-Miyaura Coupling
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Caption: General catalytic cycle of the Suzuki-Miyaura cross-coupling.

Experimental Protocols
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Detailed methodologies are crucial for reproducible results. The following sections provide
generalized protocols for the synthesis of pyrazole boronic acids and their subsequent use in
Suzuki-Miyaura coupling reactions, based on established chemical literature.

Protocol 1: General Synthesis of a Pyrazole Boronic
Acid Pinacol Ester

The synthesis of pyrazole boronic acids often proceeds via a pinacol ester intermediate, which
enhances stability. A common method involves the palladium-catalyzed borylation of a
halogenated pyrazole.[6]
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Workflow for Pyrazole Boronic Acid Ester Synthesis

Start: Halogenated Pyrazole
(e.g., 4-bromo-1,5-dimethyl-1H-pyrazole)

Reagents:
- Pinacol diboron (B2pin2)
- Palladium Catalyst (e.g., Pd(dppf)CI2)
- Base (e.g., KOAc)
- Solvent (e.g., Dioxane)

2. Mix & Heat

Reaction Setup:
Combine reactants in an inert atmosphere.
Heat the mixture (e.g., 80-100 °C).

3. During Reaction

Monitor reaction progress
(TLC or GC-MS).

. Upon Completion

Aqueous Workup:
- Cool the reaction mixture.
- Partition between water and an organic solvent.
- Separate organic layer.

5. Isolate

Purification:
- Dry organic layer (e.g., with Na2S0O4).
- Concentrate under reduced pressure.
- Purify by column chromatography.

6. Final Product

Product:
(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid pinacol ester

Click to download full resolution via product page

Caption: General workflow for synthesizing a pyrazole boronic acid pinacol ester.
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Methodology:

e Reaction Setup: In a reaction vessel maintained under an inert atmosphere (e.g., nitrogen or
argon), combine the starting 4-halo-1,5-dimethyl-1H-pyrazole (1.0 eq), pinacol diboron (1.1-
1.5 eq), a palladium catalyst such as Pd(dppf)CI2 (2-5 mol%), and a base like potassium
acetate (2.0-3.0 eq).

e Solvent Addition: Add a suitable anhydrous solvent, such as dioxane or toluene.
e Heating: Stir the mixture and heat to a temperature between 80-110 °C.

e Monitoring: Monitor the reaction's progress using an appropriate analytical technique like
Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

e Workup: Once the starting material is consumed, cool the reaction to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water or brine.

 Purification: Dry the organic layer over an anhydrous salt (e.g., Na2S04), filter, and
concentrate the solvent under reduced pressure. The crude product is then purified, typically
by silica gel column chromatography, to yield the desired pyrazole boronic acid pinacol ester.

Protocol 2: Suzuki-Miyaura Cross-Coupling Using (1,5-
Dimethyl-1H-pyrazol-4-yl)boronic acid
This protocol outlines the coupling of the pyrazole boronic acid with an aryl halide.

Methodology:

o Reaction Setup: To a reaction flask, add the aryl halide (1.0 eq), (1,5-Dimethyl-1H-pyrazol-
4-yl)boronic acid (1.1-1.5 eq), a palladium catalyst such as Pd(PPh3)4 (2-5 mol%), and an
aqueous solution of a base like sodium carbonate (Na2CO3) or potassium carbonate
(K2CO3) (2.0-3.0 €q).[7]

¢ Solvent Addition: Add a solvent system, typically a mixture of an organic solvent and water
(e.g., 1,4-dioxane/water or toluene/water).[7]
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» Heating: Purge the mixture with an inert gas, then heat to reflux (typically 80-100 °C) with
vigorous stirring.

e Monitoring: Track the reaction's completion by TLC or LC-MS.

o Workup: After cooling, dilute the reaction mixture with water and extract with an organic
solvent (e.g., ethyl acetate).

 Purification: Combine the organic extracts, wash with brine, dry over an anhydrous salt, and
concentrate in vacuo. The resulting crude material is purified by column chromatography or
recrystallization to afford the final coupled product.

Conclusion

(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid is a highly valuable and versatile reagent in
modern organic chemistry. Its utility as a building block in Suzuki-Miyaura cross-coupling
reactions provides a reliable and efficient method for the synthesis of complex molecules
containing the pyrazole scaffold. The protocols and data presented in this guide offer a
technical foundation for researchers and drug development professionals to effectively utilize
this compound in their synthetic endeavors, accelerating the discovery of new therapeutic
agents and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b598033#1-5-dimethyl-1h-pyrazol-4-yl-boronic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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